Cas no 2138120-70-2 (1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)-)

• Product Name: 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)-
• CAS No: 2138120-70-2
• MF: C₁₂H₈FN₃
• MW: 213.210425376892
• CID: 5279546
• Update Time: 2025-05-20

1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)-

• Inchi： 1S/C12H8FN3/c13-12-5-9-10(6-15-11(9)7-16-12)8-1-3-14-4-2-8/h1-7,15H
• InChI Key： HNYAQCNXMPBUFT-UHFFFAOYSA-N
• SMILES： C1=NC(F)=CC2C(C3C=CN=CC=3)=CNC1=2

Additional information on 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)-

Introduction to 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- (CAS No. 2138120-70-2) and Its Emerging Applications in Chemical Biology

The compound 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- (CAS No. 2138120-70-2) represents a structurally intriguing heterocyclic scaffold that has garnered significant attention in the field of chemical biology and drug discovery. This bicyclic system, featuring a fused pyrrole and pyridine ring system with fluorine and pyridyl substituents, exhibits unique electronic and steric properties that make it a valuable building block for the development of novel bioactive molecules.

Recent advancements in medicinal chemistry have highlighted the potential of 1H-Pyrrolo[2,3-c]pyridine derivatives as scaffolds for targeting various biological pathways. The presence of a fluorine atom at the 5-position and a 4-pyridinyl group at the 3-position introduces specific interactions with biological targets, enhancing binding affinity and selectivity. This compound has been extensively explored in the design of small-molecule inhibitors for enzymes and receptors involved in metabolic diseases, cancer, and inflammatory disorders.

One of the most compelling aspects of 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- is its versatility in medicinal chemistry. The fluorine substituent not only modulates electronic properties but also improves metabolic stability, a critical factor in drug development. Additionally, the pyridyl group provides opportunities for further functionalization through cross-coupling reactions, allowing chemists to tailor the molecule’s properties for specific biological applications.

In the realm of oncology research, this compound has been investigated as a potential inhibitor of kinases and other enzymes overexpressed in cancer cells. Studies have demonstrated that derivatives of 1H-Pyrrolo[2,3-c]pyridine can disrupt signaling pathways such as MAPK and PI3K/Akt, which are frequently dysregulated in tumors. The fluorinated analogs have shown particularly promising results in preclinical studies, exhibiting potent activity against several cancer cell lines while maintaining good selectivity over normal cells.

The role of fluorinated heterocycles in medicinal chemistry cannot be overstated. The introduction of fluorine at strategic positions can significantly alter a molecule’s pharmacokinetic profile, including its solubility, bioavailability, and half-life. In the case of 1H-Pyrrolo[2,3-c]pyridine derivatives, the fluorine atom at the 5-position enhances binding interactions with target proteins by increasing lipophilicity and reducing hydrogen bonding capacity. This modulation is crucial for achieving high affinity and prolonged residence time at the binding site.

Furthermore, the 4-pyridinyl substituent in 1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- provides a handle for further chemical manipulation. Pyridine rings are well-known for their ability to engage with aromatic pockets in protein targets through π-stacking interactions. By incorporating this moiety into the scaffold, researchers can fine-tune binding affinities and selectivity profiles. This has led to the development of novel inhibitors with improved pharmacological properties compared to earlier generations of drugs.

Recent computational studies have also shed light on the structural features that contribute to the bioactivity of 1H-Pyrrolo[2,3-c]pyridine derivatives. Molecular dynamics simulations have revealed that these compounds adopt specific conformations that optimize interactions with biological targets. The fluorine atom tends to orient itself towards polar residues or metal ions within the binding pocket, while the pyridyl group forms π-interactions with aromatic residues. These insights have guided rational drug design efforts aimed at improving potency and selectivity.

The synthesis of 1H-Pyrrolo[2,3-c]pyridine derivatives has been refined through various synthetic strategies, including transition-metal-catalyzed cross-coupling reactions such as Suzuki-Miyaura and Buchwald-Hartwig couplings. These methods allow for efficient construction of complex heterocyclic frameworks while maintaining high regioselectivity. Advances in synthetic methodologies have enabled chemists to explore diverse structural variations rapidly, accelerating the discovery process.

In conclusion,1H-Pyrrolo[2,3-c]pyridine, 5-fluoro-3-(4-pyridinyl)- (CAS No. 2138120-70-2) stands as a promising scaffold for developing next-generation bioactive molecules. Its unique structural features and tunable properties make it an attractive candidate for targeting various diseases. As research continues to uncover new applications for this compound and its derivatives,1H-Pyrrolo[2,3-c]pyridine-based drugs are poised to play a significant role in future therapeutic strategies.